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Abstract
This document provides a comprehensive technical overview of the discovery and naming of

the element Thallium (Tl). It details the independent discoveries by Sir William Crookes and

Claude-Auguste Lamy in the early 1860s, focusing on the pioneering use of spectroscopy that

led to its identification. This guide presents the experimental protocols employed by both

scientists for the isolation of the element, summarizes relevant quantitative data, and provides

a logical visualization of the discovery timeline and attribution.

Introduction
The mid-19th century was a period of significant advancement in analytical chemistry, most

notably with the development of flame spectroscopy by Robert Bunsen and Gustav Kirchhoff.

[1] This new technique allowed for the identification of elements based on their unique emission

spectra, leading to a surge in the discovery of new elements. It was within this scientific context

that Thallium, a soft, malleable, and highly toxic post-transition metal, was first identified.[2][3]

This whitepaper will explore the key events and scientific methodologies that led to the

discovery and naming of this element.
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Thallium was discovered independently by two chemists, William Crookes in England and

Claude-Auguste Lamy in France, in 1861 and 1862, respectively.[4][5] Both scientists were

examining residues from sulfuric acid production plants when they observed a previously

unknown brilliant green line in the flame spectra of their samples.[1]

Sir William Crookes' Discovery
In 1861, while conducting spectroscopic analysis of seleniferous deposits from a sulfuric acid

factory, Sir William Crookes observed a vibrant green spectral line that did not correspond to

any known element.[2][6] Intrigued by this observation, he concluded that he had discovered a

new element.[2] He announced his discovery in the Chemical News on March 30, 1861.[7]

Claude-Auguste Lamy's Discovery
Working independently in France, Claude-Auguste Lamy, a professor of physics at the

University of Lille, also observed the same distinct green spectral line in 1862.[3][8] Lamy was

investigating the composition of a selenium-containing substance deposited during the

production of sulfuric acid from pyrite.[5] Crucially, Lamy had access to a much larger quantity

of the thallium-containing residue, which enabled him to isolate a significant amount of the new

element.[5]

Naming of the Element
Sir William Crookes is credited with naming the new element.[4] He proposed the name

Thallium from the Greek word "thallos" (θαλλός), which means "a green shoot or twig," as a

direct reference to the characteristic bright green line in its emission spectrum.[7][9]

Quantitative Data
The initial discovery and subsequent characterization of Thallium produced key quantitative

data, which are summarized in the tables below.

Spectroscopic Data
The defining characteristic that led to the discovery of Thallium was its unique emission

spectrum.
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Parameter Value Reference

Wavelength of the prominent

green spectral line
5350.46 Å NIST Atomic Spectra Database

Isolated Quantities and Early Atomic Weight
Determinations

Investigator Year
Observation/Measu
rement

Notes

Claude-Auguste Lamy 1862
Isolated 14 grams of

metallic Thallium.

This was the first

substantial quantity of

the pure element to be

produced.[3][5]

William Crookes 1873

Determined the

atomic weight of

Thallium.

This was a result of

years of research

following his initial

discovery.[10]

Experimental Protocols
The following sections detail the methodologies employed by Crookes and Lamy for the

isolation of Thallium.

Crookes' Method for Isolation of Thallium
William Crookes' initial isolation of Thallium was on a smaller scale compared to Lamy. His

process involved the following steps:

Starting Material: Residues and flue dust from the combustion of pyrites in a sulfuric acid

plant.[1]

Leaching: The residues were treated with water to dissolve any soluble sulfates.

Precipitation: A piece of metallic zinc was introduced into the acidic solution. Thallium, being

less electropositive than zinc, precipitated out of the solution as a dark, spongy mass.
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Purification: The precipitated Thallium was washed to remove impurities.

Consolidation: The purified Thallium powder was then fused in an atmosphere of hydrogen

to obtain the coherent metal.

Lamy's Method for Isolation of Thallium
Claude-Auguste Lamy, having access to a larger quantity of raw material, was able to perform

a more extensive isolation. His protocol was as follows:

Starting Material: Flue dust from a sulfuric acid plant that processed Belgian pyrites.

Leaching: The dust was boiled with dilute sulfuric acid.

Precipitation of Thallium(I) Chloride: Hydrochloric acid was added to the solution, which

precipitated the sparingly soluble Thallium(I) chloride (TlCl).

Conversion to Thallium Sulfate: The TlCl precipitate was treated with an excess of hot,

concentrated sulfuric acid to convert it to Thallium(I) sulfate (Tl₂SO₄).

Electrolysis: An aqueous solution of the purified Thallium(I) sulfate was subjected to

electrolysis.

Electrolyte: A concentrated aqueous solution of Thallium(I) sulfate.

Electrodes: Platinum electrodes were likely used, though specific details from the original

publication are scarce.

Process: During electrolysis, metallic Thallium was deposited at the cathode.

Final Purification: The deposited Thallium was scraped from the cathode, washed, dried, and

then fused under a layer of potassium cyanide to prevent oxidation and obtain a pure ingot of

the metal.

Visualization of the Discovery and Naming Process
The following diagrams illustrate the key events and logical flow of the discovery and naming of

Thallium.
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William Crookes (1861)

Claude-Auguste Lamy (1862)

Analyzes seleniferous residues from sulfuric acid plant

Observes a brilliant green spectral line

Announces discovery of a new element in 'Chemical News' (March 1861)

Names the element 'Thallium' from Greek 'thallos' Independently observes the same green spectral line

Isolates small quantities as a powder

Investigates residues from pyrite-based sulfuric acid production

Isolates a significant quantity (14g) of metallic Thallium via electrolysis

Presents an ingot of pure Thallium at the 1862 International Exhibition
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Figure 1: Timeline of the independent discovery of Thallium.
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Figure 2: Experimental workflows for the isolation of Thallium.
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A degree of controversy arose regarding the attribution of the discovery.[11] While Crookes was

the first to publish his findings and name the element, Lamy was the first to isolate a substantial

quantity of the pure metal and exhibit it publicly.[11] This led to a debate over what constituted

the "discovery" of an element. Ultimately, both men are now widely credited with the discovery

of Thallium.[5]

Conclusion
The discovery of Thallium stands as a testament to the power of new analytical techniques in

advancing the field of chemistry. The independent observations of Sir William Crookes and

Claude-Auguste Lamy, facilitated by flame spectroscopy, led to the identification of this unique

element. Their subsequent, differing methodologies for its isolation highlight the ingenuity and

resourcefulness of 19th-century chemists. This technical guide provides a detailed account of

these discoveries, offering valuable insights for researchers and professionals in the chemical

and pharmaceutical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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